![molecular formula C15H18O3 B1435789 Ethyl 2-[(2,6-dimethylphenyl)methylidene]-3-oxobutanoate CAS No. 1807887-88-2](/img/structure/B1435789.png)
Ethyl 2-[(2,6-dimethylphenyl)methylidene]-3-oxobutanoate
Overview
Description
Scientific Research Applications
Synthesis and Characterization
A novel pyrazole derivative was synthesized using a direct synthesis method, where (E)-ethyl 2-benzylidene-3-oxobutanoate, related to Ethyl 2-[(2,6-dimethylphenyl)methylidene]-3-oxobutanoate, was prepared and characterized through spectroscopic methods and X-ray diffraction studies. This process showcased the compound's potential in synthetic organic chemistry (Naveen et al., 2021).
Crystal Structure Analysis
The crystal structure of a closely related compound, ethyl 5-(2,6-dimethylphenyl)-2-methyl-3-oxa-4,8,9-triazatricyclo[5.3.0.02,6]deca-4,9-diene-8-carboxylate, was determined, revealing details about its molecular configuration and intermolecular interactions, which are crucial for understanding the properties and potential applications of similar compounds (Gelli et al., 1994).
Biosynthesis Studies
In a study related to biosynthesis, 4-methylthio-2-oxobutanoate, a compound similar in structure to this compound, was identified in culture fluids of various bacteria and fungi. This highlighted the compound's relevance in microbiological research and ethylene biosynthesis (Billington et al., 1979).
Antioxidant and Antimicrobial Activities
Ethyl 2-(4-methylbenzylidene)-3-oxobutanoate, structurally similar to the compound , was synthesized and evaluated for its antioxidant and antimicrobial activities. This study indicates the potential of such compounds in pharmaceutical research and development (Kariyappa et al., 2016).
properties
IUPAC Name |
ethyl 2-[(2,6-dimethylphenyl)methylidene]-3-oxobutanoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18O3/c1-5-18-15(17)14(12(4)16)9-13-10(2)7-6-8-11(13)3/h6-9H,5H2,1-4H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FPEBHGKOFMDFIU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(=CC1=C(C=CC=C1C)C)C(=O)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
246.30 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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